6-((5-(sec-butylthio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-butan-2-ylsulfanyl-4-(2,5-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H23N5O2S/c1-5-13(4)27-19-23-22-16(9-14-10-17(25)21-18(26)20-14)24(19)15-8-11(2)6-7-12(15)3/h6-8,10,13H,5,9H2,1-4H3,(H2,20,21,25,26)
• InChI Key: CJTJSYJBYUTTAL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NN=C(N1C2=C(C=CC(=C2)C)C)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol
• CAS No.: 852048-10-3

Description

6-((5-(sec-butylthio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H23N5O2S and its molecular weight is 385.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Research has explored the synthesis of pyrimidine derivatives through ring cleavage reactions of 1,3-oxazine-2,4(3H)-dione derivatives with amines, producing various compounds including pyrimidines and acetoacetamides, highlighting the versatility of pyrimidine cores in synthetic chemistry T. Kinoshita et al., 1989.

Novel Synthesis Methods

• Novel methods for synthesizing heteroaromatic compounds, including pyrimidine derivatives, have been developed, illustrating the compound's potential for creating diverse molecular architectures. These methods include multicomponent reactions and catalyst-free synthesis approaches, aiming at environmental friendliness and efficiency B. Karami et al., 2015.

Antiviral and Antimicrobial Activities

• Some derivatives of pyrimidine-2,4(1H,3H)-dione have been synthesized and evaluated for their antiviral activities against viruses like Hepatitis A and Herpes simplex, indicating the potential biomedical applications of these compounds A. S. El-Etrawy et al., 2010. Additionally, antimicrobial activities of certain pyrimidine derivatives have been tested, further showcasing the compound's relevance in the development of new therapeutic agents A. El-Agrody et al., 2001.

Supramolecular Chemistry

• Pyrimidine derivatives have been utilized in constructing hydrogen-bonded supramolecular assemblies, demonstrating their utility in the design of novel materials with potential applications in nanotechnology and materials science M. Fonari et al., 2004.

Photovoltaic Applications

• A novel electron-withdrawing group based on a pyrimidine derivative was synthesized for photovoltaic applications, highlighting the potential of such compounds in the development of solar energy materials Zaifang Li et al., 2012.